L-alpha-Glycerophosphorylethanolamine
Overview
Description
L-alpha-Glycerophosphorylethanolamine is a medication indicated as an adjunct therapy in the maintenance of cognitive function in the elderly .
Synthesis Analysis
L-alpha-Glycerophosphorylethanolamine can be prepared from soy and/or crude egg lecithin . It is obtained by base-catalyzed transesterification of enriched phosphatidylcholine soy lecithin extract and subsequent physicochemical purification processes .Molecular Structure Analysis
The molecular formula of L-alpha-Glycerophosphorylethanolamine is C5H14NO6P . The molecular weight is 215.142 . It is a small molecule .Chemical Reactions Analysis
The specific chemical reactions involving L-alpha-Glycerophosphorylethanolamine are not available in the current literature .Physical And Chemical Properties Analysis
L-alpha-Glycerophosphorylethanolamine is a white crystalline powder . The molecular weight is 215.142 and the molecular formula is C5H14NO6P .Scientific Research Applications
Cognitive Function Maintenance
L-alpha-Glycerophosphorylethanolamine is indicated as an adjunct therapy in the maintenance of cognitive function in the elderly . This suggests that it may have neuroprotective properties or contribute to neurotransmitter regulation, which could help maintain cognitive abilities in older adults.
Metabolic Processes
L-alpha-Glycerophosphorylethanolamine is involved in various metabolic processes. For instance, it has been found to play a role in the hydrolysis of fatty acids from S-acylated cysteine residues in proteins such as trimeric G alpha proteins or HRAS . This indicates its potential role in lipid metabolism and signal transduction.
Enzymatic Synthesis
L-alpha-Glycerophosphorylethanolamine can be used in enzymatic synthesis methods. Although the specific details are not available, similar compounds like 2-O-α-D-glucosyl glycerol (α-GG) have been synthesized enzymatically . This suggests potential applications in biotechnology and pharmaceutical manufacturing.
Mechanism of Action
Target of Action
L-alpha-Glycerophosphorylethanolamine is a medication indicated as an adjunct therapy in the maintenance of cognitive function in the elderly .
Mode of Action
It is known that it plays a role in cognitive function, suggesting that it may interact with targets in the brain to enhance cognitive performance .
Biochemical Pathways
It has been suggested that it may influence receptor-mediated production of inositol phosphate and potassium-induced calcium mobilization .
Result of Action
It is indicated as an adjunct therapy in the maintenance of cognitive function in the elderly, suggesting that it may have neuroprotective or neuroenhancing effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as diet, physical activity, environmental pollution, and gut microbiome have been shown to influence the onset and progression of diseases . .
properties
IUPAC Name |
2-aminoethyl [(2R)-2,3-dihydroxypropyl] hydrogen phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14NO6P/c6-1-2-11-13(9,10)12-4-5(8)3-7/h5,7-8H,1-4,6H2,(H,9,10)/t5-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZNWSCPGTDBMEW-RXMQYKEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COP(=O)(O)OCC(CO)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(COP(=O)(O)OC[C@@H](CO)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14NO6P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-alpha-Glycerophosphorylethanolamine | |
CAS RN |
33049-08-0 |
Source
|
| Record name | alpha-Glycerophosphorylethanolamine, (R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033049080 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | L-alpha-Glycerophosphorylethanolamine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB15872 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | .ALPHA.-GLYCEROPHOSPHORYLETHANOLAMINE, (R)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O35QN01X8F | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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